Cas no 929974-31-2 (1-(2-chlorophenyl)methyl-6-(pyridin-3-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic acid)

• Product Name: 1-(2-chlorophenyl)methyl-6-(pyridin-3-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic acid
• CAS No: 929974-31-2
• MF: C₁₉H₁₃ClN₄O₂
• MW: 364.78512263298
• MDL: MFCD08729218
• CID: 5228192
• PubChem ID: 16227653
• Update Time: 2025-09-28

1-(2-chlorophenyl)methyl-6-(pyridin-3-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid, 1-[(2-chlorophenyl)methyl]-6-(3-pyridinyl)-
• 1-(2-chlorophenyl)methyl-6-(pyridin-3-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic acid

• MDL： MFCD08729218
• Inchi： 1S/C19H13ClN4O2/c20-16-6-2-1-4-13(16)11-24-18-15(10-22-24)14(19(25)26)8-17(23-18)12-5-3-7-21-9-12/h1-10H,11H2,(H,25,26)
• InChI Key： WVIIGANCWBZAQT-UHFFFAOYSA-N
• SMILES： C12N(CC3=CC=CC=C3Cl)N=CC1=C(C(O)=O)C=C(C1=CC=CN=C1)N=2

Additional information on 1-(2-chlorophenyl)methyl-6-(pyridin-3-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic acid

Professional Introduction to Compound with CAS No. 929974-31-2 and Product Name: 1-(2-chlorophenyl)methyl-6-(pyridin-3-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid

The compound with the CAS number 929974-31-2 and the product name 1-(2-chlorophenyl)methyl-6-(pyridin-3-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a fused pyrazolo[3,4-b]pyridine core, has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The presence of both chlorophenyl and pyridinyl substituents enhances its chemical diversity, making it a valuable scaffold for drug discovery and development.

Recent research in medicinal chemistry has highlighted the importance of multi-heterocyclic systems in designing novel therapeutic agents. The 1-(2-chlorophenyl)methyl-6-(pyridin-3-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid structure exemplifies this trend by integrating multiple pharmacophoric elements into a single molecule. This design approach has been shown to improve binding affinity and selectivity, which are critical factors in the development of effective pharmaceuticals.

The pyrazolo[3,4-b]pyridine moiety is particularly noteworthy due to its established role as a bioactive scaffold in various drug classes. Studies have demonstrated that this core structure can modulate multiple biological pathways, including kinases, receptors, and ion channels. The 1-(2-chlorophenyl)methyl group further contributes to the compound's pharmacological profile by enhancing lipophilicity and metabolic stability, while the 6-(pyridin-3-yl) substituent introduces additional hydrogen bonding capabilities, improving interactions with biological targets.

In the context of contemporary drug discovery, the synthesis and optimization of such complex heterocycles are facilitated by advanced computational methods and high-throughput screening techniques. These tools enable researchers to rapidly evaluate the structural diversity of compounds like 1-(2-chlorophenyl)methyl-6-(pyridin-3-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid, identifying promising candidates for further investigation. The integration of machine learning algorithms into these processes has further accelerated the discovery pipeline, allowing for more targeted design iterations based on empirical data.

One of the most compelling aspects of this compound is its potential in oncology research. Preclinical studies have indicated that derivatives of pyrazolo[3,4-b]pyridine exhibit inhibitory activity against various kinases implicated in cancer progression. The specific arrangement of substituents in 1-(2-chlorophenyl)methyl-6-(pyridin-3-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid may confer selective targeting of aberrant signaling pathways commonly observed in tumor cells. This makes it a promising candidate for further exploration as an anticancer agent.

The compound's interaction with biological targets is further enhanced by its ability to form stable hydrogen bonds and engage in π-stacking interactions. These non-covalent interactions are crucial for achieving high affinity binding to proteins such as enzymes and receptors. The chlorophenyl moiety, in particular, has been shown to modulate electronic properties at the binding site, influencing both potency and selectivity. Such fine-tuning is essential for minimizing off-target effects and improving overall therapeutic efficacy.

Recent advances in crystallography have provided detailed insights into how compounds like 1-(2-chlorophenyl)methyl-6-(pyridin-3-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid interact with their biological targets at an atomic level. These structural determinations have guided rational modifications aimed at optimizing pharmacokinetic properties. For instance, adjustments to the substitution pattern can significantly alter metabolic stability and oral bioavailability, critical factors for clinical success.

The versatility of this scaffold also extends to other therapeutic areas beyond oncology. Emerging evidence suggests that it may have applications in neurodegenerative diseases due to its ability to cross the blood-brain barrier and interact with central nervous system receptors. Furthermore, its structural motif is reminiscent of compounds known to modulate inflammatory pathways, making it a candidate for exploring treatments in autoimmune disorders.

The synthetic route to 1-(2-chlorophenyl)methyl-6-(pyridin-3-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid involves multi-step organic transformations that highlight modern synthetic methodologies. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of the heterocyclic core. Additionally, protecting group strategies have been employed to ensure regioselective functionalization at multiple sites within the molecule.

In conclusion, 1-(2-chlorophenyl)methyl-6-(pyridin-3-y l)-1H-p yrazolo [ 3 , 4 - b ] p y rid ine - 4 - car box ylic ac id (CAS No. 929974 - 31 - 2) represents a structurally sophisticated compound with significant potential in pharmaceutical research. Its unique combination of substituents and heterocyclic framework positions it as a valuable tool for developing novel therapeutics across multiple disease areas. Continued investigation into its biological activity and pharmacological properties will undoubtedly yield further insights into its therapeutic promise.